Cas no 1313013-08-9 ((2S)-4-(1H-Indol-3-yl)butan-2-amine)

• Product Name: (2S)-4-(1H-Indol-3-yl)butan-2-amine
• CAS No: 1313013-08-9
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 5265981
• PubChem ID: 38988541
• Update Time: 2024-03-01

(2S)-4-(1H-Indol-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(1H-Indol-3-yl)butan-2-amine
• 1H-Indole-3-propanamine, α-methyl-, (αS)-

• Inchi： 1S/C12H16N2/c1-9(13)6-7-10-8-14-12-5-3-2-4-11(10)12/h2-5,8-9,14H,6-7,13H2,1H3/t9-/m0/s1
• InChI Key： FEIOENIFHULYLW-VIFPVBQESA-N
• SMILES： N1C=C(C2C=CC=CC1=2)CC[C@H](C)N

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives